N1-((3-((2,5-difluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(3-(dimethylamino)propyl)oxalamide

• IUPAC Name: N'-[[3-(2,5-difluorophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N-[3-(dimethylamino)propyl]oxamide
• InChI: InChI=1S/C17H24F2N4O5S/c1-22(2)7-3-6-20-16(24)17(25)21-11-15-23(8-9-28-15)29(26,27)14-10-12(18)4-5-13(14)19/h4-5,10,15H,3,6-9,11H2,1-2H3,(H,20,24)(H,21,25)
• InChI Key: MKLCIDJGRDUTBY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC(=O)C(=O)NCC1N(CCO1)S(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C17H24F2N4O5S
• Molecular Weight: 434.5 g/mol

Description

N1-((3-((2,5-difluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(3-(dimethylamino)propyl)oxalamide is a useful research compound. Its molecular formula is C17H24F2N4O5S and its molecular weight is 434.46. The purity is usually 95%.
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Scientific Research Applications

Antifungal Activities

The compound's analogs, particularly those related to oxazolidin-2-ones, have been synthesized and evaluated for their antifungal activities. Studies have shown that dimethyl analogs of these compounds possess potent activity against fungi like Candida albicans and Aspergillus fumigatus, both in vitro and in vivo, indicating their potential as antifungal agents (Miyauchi et al., 1996).

Antibacterial Properties

Oxazolidinones, a class to which this compound is related, are known for their antibacterial properties, particularly against Gram-positive pathogens. A novel oxazolidinone agent, distinguished by reduced potential for myelosuppression and monoamine oxidase inhibition, has been developed, showcasing the versatility of this compound class in creating safer antibacterial drugs (Gordeev & Yuan, 2014).

Synthetic Methodology

The compound's structural analogs have been utilized in synthetic methodologies. For instance, N-[1-(Phenylsulfonyl)alkyl]oxazolidin-2-ones have been prepared and employed in creating N-acyliminium ions, which are crucial in various stereoselective reactions. This indicates the compound's significance in synthetic organic chemistry (Marcantoni et al., 2002).

Biological Activity Studies

Studies on sulfonamide derivatives carrying similar structural features have been conducted to evaluate their anticancer activity against various cancer cell lines. This implies the potential of such compounds, including the one , in developing new anticancer therapies (Ghorab et al., 2016).

Crystallographic Analysis

The compound's analogs have been the subject of crystallographic studies, providing insights into their molecular structure and interactions. Such studies are crucial for understanding the biological and chemical properties of these compounds (Berredjem et al., 2010).